Cas no 123253-04-3 (Propanoic acid,2,2-dimethyl-,2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester)

• Product Name: Propanoic acid,2,2-dimethyl-,2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester
• CAS No: 123253-04-3
• MF: C₁₈H₁₉N₃O₅S₂
• MW: 421.490561723709
• CID: 202127
• PubChem ID: 3078940
• Update Time: 2025-04-19

Propanoic acid,2,2-dimethyl-,2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2-dimethyl-,2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester
• [2-methyl-1,1-dioxo-3-(pyridin-2-ylcarbamoyl)thieno[2,3-e]thiazin-4-yl] 2,2-dimethylpropanoate
• Propanoic acid, 2,2-dimethyl-, 2-methyl-3-((2-pyridinylamino)carbonyl)-2H-thieno(2,3-e)-1,2-thiazin-4-yl ester, S,S-dioxide
• 123253-04-3
• DTXSID90153918

• Inchi： 1S/C18H19N3O5S2/c1-18(2,3)17(23)26-14-13(16(22)20-12-7-5-6-9-19-12)21(4)28(24,25)11-8-10-27-15(11)14/h5-10H,1-4H3,(H,19,20,22)
• InChI Key： TWGBQNRSOGHBMD-UHFFFAOYSA-N
• SMILES： S1(C2C=CSC=2C(=C(C(NC2C=CC=CN=2)=O)N1C)OC(C(C)(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 421.07677
• Monoisotopic Mass: 421.07661306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 105.67